9H-Fluoren-9-ylmethyl 5-(aminomethyl)-3,4-dihydro-2H-quinoline-1-carboxylate;hydrochloride

• IUPAC Name: 9H-fluoren-9-ylmethyl 5-(aminomethyl)-3,4-dihydro-2H-quinoline-1-carboxylate;hydrochloride
• InChI: InChI=1S/C25H24N2O2.ClH/c26-15-17-7-5-13-24-18(17)12-6-14-27(24)25(28)29-16-23-21-10-3-1-8-19(21)20-9-2-4-11-22(20)23;/h1-5,7-11,13,23H,6,12,14-16,26H2;1H
• InChI Key: MGRHSFUXLNNALY-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=CC=C2N(C1)C(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35)CN.Cl
• Molecular Formula: C25H25ClN2O2
• Molecular Weight: 420.9 g/mol

Description

This compound is a complex organic molecule that likely contains a fluorene group and a quinoline group. Fluorene is a polycyclic aromatic hydrocarbon consisting of two benzene rings fused with a central cyclopentene ring. Quinoline is a heterocyclic aromatic organic compound with the chemical formula C9H7N.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, including the formation of the fluorene and quinoline groups, followed by their coupling. The exact synthesis would depend on the specific substituents and their positions on the fluorene and quinoline rings.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of the fluorene and quinoline groups. It would likely have a high degree of aromaticity and potentially exhibit interesting optical or electronic properties.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific substituents and their positions on the fluorene and quinoline rings. It could potentially undergo a variety of reactions, including electrophilic aromatic substitution, nucleophilic aromatic substitution, and others.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific substituents and their positions on the fluorene and quinoline rings. It would likely be a solid at room temperature and have a relatively high melting point.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were used as a pharmaceutical, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety precautions. It’s important to refer to the Material Safety Data Sheet (MSDS) for detailed information on safety and handling.

Future Directions

The potential applications and future directions for this compound would depend on its specific properties. It could potentially be used in a variety of fields, including pharmaceuticals, materials science, and others.